Cas no 57198-56-8 (1-(Isocyanatomethyl)-3-methoxybenzene)

• Product Name: 1-(Isocyanatomethyl)-3-methoxybenzene
• CAS No: 57198-56-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 946617
• PubChem ID: 24879185
• Update Time: 2025-04-19

1-(Isocyanatomethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 3-METHOXYBENZYL ISOCYANATE 97
• 1-(ISOCYANATOMETHYL)-3-METHOXYBENZENE
• 1-(isocyanatomethyl)-3-(methyloxy)benzene
• 1-isocyanatomethyl-3-methoxybenzene
• 3-Methoxybenzyl isocyanate
• meta-methoxybenzyl isocyanate
• QWGAJMDRYUIPIT-UHFFFAOYSA-N
• STK504608
• AKOS005171702
• BS-42224
• 57198-56-8
• 3-Methoxybenzyl isocyanate, 97%
• EN300-123451
• G30780
• MFCD03427184
• DTXSID20394599
• SCHEMBL4672
• 1-isocyanatomethyl-3-methoxy-benzene
• 1-(Isocyanatomethyl)-3-methoxybenzene

• MDL： MFCD03427184
• Inchi： 1S/C9H9NO2/c1-12-9-4-2-3-8(5-9)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： QWGAJMDRYUIPIT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CN=C=O)=C1

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.136 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.5320(lit.)
• PSA: 38.66000
• LogP: 1.53100
• Solubility: Not available

1-(Isocyanatomethyl)-3-methoxybenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38-42
• Safety Instruction： S16; S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R10; R20/21/22; R36/37/38; R42
• HazardClass：IRRITANT
• Storage Condition：2-8°C